Cas no 337921-27-4 (7-Fluoro-2-(4-methoxyphenyl)methylene-3-phenyl-1-indanone)

• Product Name: 7-Fluoro-2-(4-methoxyphenyl)methylene-3-phenyl-1-indanone
• CAS No: 337921-27-4
• CID: 4646697
• Update Time: 2025-10-30

7-Fluoro-2-(4-methoxyphenyl)methylene-3-phenyl-1-indanone Chemical and Physical Properties

Names and Identifiers

• 7-FLUORO-2-[(4-METHOXYPHENYL)METHYLENE]-3-PHENYL-1-INDANONE
• 7-Fluoro-2-(4-methoxyphenyl)methylene-3-phenyl-1-indanone

Additional information on 7-Fluoro-2-(4-methoxyphenyl)methylene-3-phenyl-1-indanone

7-Fluoro-2-(4-methoxyphenyl)methylene-3-phenyl-1-indanone: A Comprehensive Overview

The compound 7-Fluoro-2-(4-methoxyphenyl)methylene-3-phenyl-1-indanone, with the CAS number 337921-27-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which includes a fluoro group, a methoxy-substituted phenyl group, and an indanone framework. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its indanone core is known to exhibit bioactivity, particularly in anti-inflammatory and anticancer assays. Researchers have found that the substitution patterns on the indanone ring significantly influence its pharmacokinetic properties. For instance, the presence of the fluoro group at position 7 enhances lipophilicity, which is crucial for drug absorption and permeability. Similarly, the methoxy group at position 4 of the phenyl ring contributes to increased solubility and stability, making this compound a promising candidate for further preclinical testing.

In addition to its pharmacological applications, 7-fluoroindanone derivatives have also been explored in the realm of materials science. The compound's aromatic system and conjugated structure make it suitable for use in organic electronics. Recent advancements have demonstrated its potential as a precursor for synthesizing novel π-conjugated materials, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to tune the electronic properties through substitution patterns has opened new avenues for material design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indanone skeleton. Key steps include Friedel-Crafts alkylation to introduce the methoxyphenyl group and subsequent fluorination to achieve the desired substitution pattern. Recent optimizations in these steps have improved yields and reduced reaction times, making large-scale synthesis more feasible.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound. Studies suggest that under aerobic conditions, it undergoes microbial degradation through oxidative mechanisms, releasing innocuous byproducts such as carbon dioxide and water. This information is critical for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 7-fluoroindanone derivatives, including CAS number 337921-27-4, represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical properties and tunable structures make them invaluable tools for advancing scientific research and technological innovation. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in both academic and industrial settings.